molecular formula C18H21N3O4 B2742234 2-(2-methoxyphenoxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)acetamide CAS No. 2034565-35-8

2-(2-methoxyphenoxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)acetamide

Cat. No. B2742234
CAS RN: 2034565-35-8
M. Wt: 343.383
InChI Key: SLGDXYAFZYFVQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular formula of this compound is C₂₀H₂₃N₃O₅ . It contains a cyclopenta[c]pyridazinone ring system, an acetamide group, and a methoxyphenoxy moiety. The 3D structure can be viewed here .

Scientific Research Applications

Chemical Synthesis and Derivatives

The compound 2-(2-methoxyphenoxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)acetamide, with its complex structure, plays a significant role in the field of chemical synthesis. Research has led to the development of various derivatives of pyridazino and pyrimidinone, showcasing the compound's versatility in creating novel pharmacologically active molecules. For instance, pyridazino[4,5-b]indole-1-acetamide compounds have been synthesized, demonstrating a range of activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects (Habernickel, 2002). This highlights the compound's potential in contributing to new therapeutic agents with diverse biological activities.

Antimicrobial Activity

The antimicrobial properties of derivatives synthesized from compounds similar to 2-(2-methoxyphenoxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)acetamide have been extensively studied. Research has shown that certain pyrimidinone and oxazinone derivatives exhibit significant antibacterial and antifungal activities, comparable to established antibiotics like streptomycin and fusidic acid. These findings suggest the potential of these compounds in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Hossan et al., 2012).

Pharmacological Potential

The pharmacological relevance of derivatives related to 2-(2-methoxyphenoxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)acetamide is noteworthy, with studies demonstrating their efficacy as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. The presence of specific functional groups like bromo, tert-butyl, and nitro groups has been linked to enhanced biological activities, indicating the structure-activity relationship critical in drug design and development (Rani et al., 2016).

Structural and Coordination Chemistry

The compound and its derivatives also contribute to the field of structural and coordination chemistry. Studies have elucidated different spatial orientations of amide derivatives in anion coordination, revealing insights into the molecular geometry and intermolecular interactions that govern the assembly of complex structures. This knowledge is instrumental in designing novel materials with specific properties (Kalita & Baruah, 2010).

properties

IUPAC Name

2-(2-methoxyphenoxy)-N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O4/c1-24-15-7-2-3-8-16(15)25-12-17(22)19-9-10-21-18(23)11-13-5-4-6-14(13)20-21/h2-3,7-8,11H,4-6,9-10,12H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLGDXYAFZYFVQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1OCC(=O)NCCN2C(=O)C=C3CCCC3=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-methoxyphenoxy)-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.